Cas no 6642-05-3 (Hexanoic acid,4-(phenylmethoxy)phenyl ester)

• Product name: Hexanoic acid,4-(phenylmethoxy)phenyl ester
• CAS No: 6642-05-3
• MF: C₁₉H₂₂O₃
• MW: 298.37618
• CID: 517580
• PubChem ID: 240949

Hexanoic acid,4-(phenylmethoxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,4-(phenylmethoxy)phenyl ester
• 4-(benzyloxy)phenyl hexanoate; NSC47930; AC1L66AM; AC1Q626S; (4-phenylmethoxyphenyl)hexanoate; CTK5C4711; AR-1F6680; NSC-47930;
• DTXSID20286829
• (4-phenylmethoxyphenyl)hexanoate
• NSC-47930
• 4-(benzyloxy)phenyl hexanoate
• Hexanoic acid 4-benzyloxy-phenyl ester
• NSC47930
• 6642-05-3

• Inchi： InChI=1S/C19H22O3/c1-2-3-5-10-19(20)22-18-13-11-17(12-14-18)21-15-16-8-6-4-7-9-16/h4,6-9,11-14H,2-3,5,10,15H2,1H3
• InChI Key： ZMUXNWZXGRAFMD-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)OC1=CC=C(C=C1)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 298.15696
• Monoisotopic Mass: 298.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 5

Experimental Properties

• PSA: 35.53
• LogP: 4.75130